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Compound of Interest

Compound Name: IN-1130

Cat. No.: B1671810

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of IN-1130, a potent transforming growth factor-3 type
| receptor kinase (ALKS) inhibitor. By adhering to these procedural, step-by-step instructions,
you can mitigate risks and ensure the integrity of your research.

Immediate Safety and Handling Protocols

IN-1130 (CAS 868612-83-3) is a powerful compound that requires careful handling to avoid
potential health risks.[1] The primary hazards associated with IN-1130 include being harmful if
swallowed, causing skin irritation, and causing serious eye irritation. Adherence to the following
personal protective equipment (PPE) and handling procedures is mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when working with IN-1130. All
personnel must be trained in the proper use and disposal of the following equipment:
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PPE Category Item Specification

) ) Must conform to EN166,
] Safety Glasses with Side )
Eye Protection ) NIOSH (US), or equivalent
Shields
government standards.

Inspect gloves prior to use.

Use proper glove removal
Hand Protection Chemical-Resistant Gloves technique to avoid skin

contact. Dispose of

contaminated gloves after use.

Standard laboratory coat to be
Body Protection Laboratory Coat worn at all times in the

designated work area.

Use in a well-ventilated area. If
) ) ) dust or aerosols are
Respiratory Protection Not generally required
generated, a NIOSH-approved

respirator may be necessary.

Handling and Storage

Proper handling and storage are critical to maintaining the stability of IN-1130 and preventing
accidental exposure.

e Engineering Controls: All work with IN-1130 should be conducted in a well-ventilated
laboratory. A chemical fume hood is recommended for procedures that may generate dust or
aerosols.

o Safe Handling Practices: Avoid contact with skin and eyes. Do not eat, drink, or smoke in
areas where IN-1130 is handled. Wash hands thoroughly after handling.

o Storage Conditions: Store IN-1130 in a tightly closed container in a dry and well-ventilated
place. For long-term storage, refer to the manufacturer's recommendations, which are
typically at -20°C.

Operational and Disposal Plans
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A clear and concise plan for the use and disposal of IN-1130 is essential for operational
efficiency and safety.

Experimental Workflow

The following diagram outlines a typical experimental workflow for handling IN-1130, from
preparation to post-experiment cleanup.
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Experimental Workflow for IN-1130 Handling

Preparation

Don appropriate PPE

'

Prepare work area in a fume hood

'

Weigh IN-1130

'

Prepare stock solution

Experimentation

Perform experiment with IN-1130

Cleanup & Disposal

Decontaminate work surfaces

'

Dispose of contaminated waste

'

Remove and dispose of PPE

'

Wash hands thoroughly
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Experimental workflow for handling IN-1130.
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Disposal Plan

Proper disposal of IN-1130 and any contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Chemical Waste: Unused IN-1130 and solutions containing the compound should be
disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for
chemical waste disposal.

o Contaminated Materials: All disposable labware, gloves, and other materials that have come
into contact with IN-1130 should be collected in a designated, labeled hazardous waste
container for proper disposal.

Signaling Pathway of IN-1130

IN-1130 is a selective inhibitor of the TGF-3 type | receptor kinase, also known as ALK5.[2][3]
Understanding its mechanism of action is key to its application in research. The following
diagram illustrates the signaling pathway inhibited by IN-1130.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1671810?utm_src=pdf-body
https://www.benchchem.com/product/b1671810?utm_src=pdf-body
https://www.benchchem.com/product/b1671810?utm_src=pdf-body
https://www.benchchem.com/product/b1671810?utm_src=pdf-body
https://www.benchchem.com/product/b1671810?utm_src=pdf-body
https://www.medchemexpress.com/in-1130.html
https://pubmed.ncbi.nlm.nih.gov/16929250/
https://www.benchchem.com/product/b1671810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

IN-1130 Inhibition of TGF-B/ALK5 Signaling Pathway
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IN-1130 inhibits the phosphorylation of Smad2/3 by the ALK5 receptor.

By providing this detailed guidance, we aim to be your preferred source for laboratory safety
and chemical handling information, building a foundation of trust that extends beyond the
products themselves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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